Cas no 1803864-53-0 (1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one)

• Product Name: 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one
• CAS No: 1803864-53-0
• MF: C₁₀H₉BrCl₂O
• MW: 295.987860441208
• CID: 4978593
• Update Time: 2025-10-21

1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one

• Inchi： 1S/C10H9BrCl2O/c11-8-1-2-9(7(5-8)6-13)10(14)3-4-12/h1-2,5H,3-4,6H2
• InChI Key： OUESSVKFUDFHIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CCCl)=O)=C(CCl)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one

Comprehensive Overview of 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one (CAS No. 1803864-53-0)

The compound 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one (CAS No. 1803864-53-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring both bromine and chlorine substituents, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals often seek this compound for its role in developing novel therapeutic agents and advanced materials.

In recent years, the demand for halogenated aromatic compounds like 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one has surged due to their versatility in drug discovery. The presence of bromine and chlorine atoms enhances the compound's reactivity, enabling precise modifications in synthetic pathways. This aligns with the growing trend of precision chemistry, where researchers aim to optimize molecular structures for targeted applications.

One of the most frequently asked questions about CAS No. 1803864-53-0 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for laboratory-scale reactions. Its stability at room temperature further adds to its practicality, reducing the need for specialized storage conditions.

The synthesis of 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one often involves multi-step reactions, including Friedel-Crafts acylation and halogenation. These processes are critical for achieving high purity and yield, which are essential for downstream applications. Recent advancements in green chemistry have also explored eco-friendly alternatives for synthesizing such compounds, addressing the increasing focus on sustainable practices in the chemical industry.

Another area of interest is the compound's potential role in medicinal chemistry. Its structural features make it a candidate for developing kinase inhibitors and antimicrobial agents, topics that are highly searched in academic and industrial databases. Researchers are particularly intrigued by its ability to serve as a scaffold for designing molecules with enhanced bioactivity and selectivity.

From a commercial perspective, CAS No. 1803864-53-0 is available through specialized chemical suppliers, often with detailed technical data sheets. Buyers frequently inquire about its purity grades, packaging options, and regulatory compliance, reflecting the need for transparency in the supply chain. The compound's niche applications ensure its relevance in high-value markets, such as pharmaceutical intermediates and agrochemical research.

In summary, 1-(4-Bromo-2-(chloromethyl)phenyl)-3-chloropropan-1-one (CAS No. 1803864-53-0) is a chemically versatile compound with broad utility in research and development. Its unique properties and alignment with current trends in drug discovery and sustainable chemistry make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advanced chemical synthesis.